2-(carbamoylmethyl)-4-[(4-methylphenyl)methyl]-1,5-dioxo-N-(propan-2-yl)-1H,2H,4H,5H-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(carbamoylmethyl)-4-[(4-methylphenyl)methyl]-1,5-dioxo-N-(propan-2-yl)-1H,2H,4H,5H-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide is a useful research compound. Its molecular formula is C23H24N6O4 and its molecular weight is 448.483. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Properties
Research has highlighted the potential of 1H-1,2,3-triazole-4-carboxamides, which share structural similarities with the specified compound, in antimicrobial applications. For instance, novel series of these compounds have shown moderate to good activities against various pathogens including Gram-positive and Gram-negative bacteria, as well as pathogenic yeasts like Candida albicans. Certain compounds, like 5-methyl-1H-1,2,3-triazole-4-carboxamides, have demonstrated potent antibacterial effects against Staphylococcus aureus, while others have shown effectiveness against C. albicans (Pokhodylo et al., 2021).
Synthesis and Characterization
The synthesis and characterization of similar compounds like oxazoloquinazolinones and various derivatives offer insights into the broader class of triazoloquinazoline compounds. These studies provide valuable information on the chemical processes and reactions involved in creating these complex molecules, which can be applied in various scientific research fields (Bobiļeva & Loža, 2018).
Anticancer Potential
The anticancer properties of similar triazoloquinazoline derivatives have been explored in several studies. For instance, the synthesis and evaluation of novel benzothiazole-based [1,2,4]Triazolo[4,3-c]quinazoline derivatives have been undertaken, demonstrating potential for use in anticancer treatments (Gadhave & Kuchekar, 2020). Additionally, the synthesis and anticancer activity of 2-(alkyl-, alkaryl-, aryl-, hetaryl-)[1,2,4]triazolo[1,5-c]quinazolines have been investigated, revealing compounds that significantly inhibit the growth of various cancer cell lines (Kovalenko et al., 2012).
Selective Receptor Antagonists
The development of selective receptor antagonists is another area where related compounds have been studied. For example, derivatives of the triazoloquinazoline adenosine antagonist CGS15943 have been shown to be selective for the human A3 receptor subtype (Kim, Ji, & Jacobson, 1996).
Properties
IUPAC Name |
2-(2-amino-2-oxoethyl)-4-[(4-methylphenyl)methyl]-1,5-dioxo-N-propan-2-yl-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24N6O4/c1-13(2)25-20(31)16-8-9-17-18(10-16)29-22(26-28(23(29)33)12-19(24)30)27(21(17)32)11-15-6-4-14(3)5-7-15/h4-10,13H,11-12H2,1-3H3,(H2,24,30)(H,25,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGNKIBKJNVASIB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CN2C(=O)C3=C(C=C(C=C3)C(=O)NC(C)C)N4C2=NN(C4=O)CC(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24N6O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
448.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.